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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Methoxybenzonitrile, a versatile chemical
intermediate. It covers its fundamental properties, safety information, a detailed synthesis
protocol, and its potential biological activities, with a focus on its relevance to researchers in
the chemical and pharmaceutical sciences.

Core Properties of 3-Methoxybenzonitrile

3-Methoxybenzonitrile, also known as m-anisyl cyanide or 3-cyanoanisole, is an organic
compound that serves as a valuable building block in the synthesis of pharmaceuticals,
agrochemicals, and dyes.[1][2] Its chemical structure consists of a benzene ring substituted
with a methoxy group and a nitrile group at positions 1 and 3, respectively.

CAS Number: 1527-89-5[1][2][3][4][5]

Quantitative Data Summary

The physical and chemical properties of 3-Methoxybenzonitrile are summarized in the table
below for easy reference and comparison.
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Property Value Source

Molecular Formula CsH7NO [1112113114]

Molecular Weight 133.15 g/mol [11[31[5]
Clear, colorless to pale yellow

Appearance o [2]
liquid

Melting Point 22 °C [3]

- , 233 °C (at atmospheric
Boiling Point [3]

pressure)

111-112 °C (at 13 mmHg)

(516171

Density

1.089 g/mL at 25 °C

[31051[7]

Flash Point

105 °C (closed cup)

[3](5]

Refractive Index (n20/D)

1.5402

[5]

InChl Key

KLXSUMLEPNAZFK-
UHFFFAOYSA-N

[4]115]

Canonical SMILES

COC1=CC=CC(=C1)C#N

[3]4]

Safety and Hazard Information

3-Methoxybenzonitrile is classified as harmful and requires careful handling. According to the

Globally Harmonized System (GHS), it is associated with the following hazards:

e Harmful if swallowed (H302)[3][4]

Harmful in contact with skin (H312)[3][4]
Causes skin irritation (H315)[3][4]
Causes serious eye irritation (H319)[3][4]

Harmful if inhaled (H332)[3][4]
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e May cause respiratory irritation (H335)[3]

Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and
using only outdoors or in a well-ventilated area.[8][9] Personal protective equipment such as
protective gloves, clothing, and eye/face protection is mandatory when handling this substance.

[51[]
Experimental Protocols
Synthesis of 3-Methoxybenzonitrile from 3-Methoxybenzoic Acid

A common and well-established pathway for the synthesis of 3-Methoxybenzonitrile starts
from 3-Methoxybenzoic acid. This process involves the conversion of the carboxylic acid group
into a nitrile group via an amide intermediate.[3]

Step 1: Synthesis of 3-Methoxybenzoyl Chloride

¢ In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 240
kg of 3-Methoxybenzoic acid and toluene.

e Begin stirring the mixture.

o Carefully add thionyl chloride dropwise to the mixture, maintaining the temperature at
approximately 40 °C.

 After the addition is complete, heat the reaction mixture to 45-50 °C and maintain this
temperature for 10 hours to ensure the complete conversion to 3-methoxybenzoyl chloride.

Step 2: Synthesis of 3-Methoxybenzamide

In a separate, larger reaction vessel, prepare a mixture of aqueous ammonia and ice.

Slowly add the 3-methoxybenzoyl chloride solution from Step 1 to the cold ammonia solution
with vigorous stirring. The amide will precipitate out of the solution.

Continue stirring for 30 minutes after the addition is complete.

Isolate the solid 3-methoxybenzamide by centrifugation.
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e Wash the product with water and then dry it in an oven.
Step 3: Dehydration of 3-Methoxybenzamide to 3-Methoxybenzonitrile

e The final step involves the dehydration of the amide to the corresponding nitrile. This can be
achieved using various dehydrating agents. A common laboratory-scale method involves
heating the amide with a dehydrating agent such as phosphorus pentoxide (P20s) or thionyl
chloride.

e The crude 3-Methoxybenzonitrile is then purified, typically by distillation under reduced
pressure, to yield the final product.

The following diagram illustrates the workflow for this synthesis.
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Synthesis Workflow of 3-Methoxybenzonitrile
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Caption: Synthesis workflow from 3-Methoxybenzoic acid.

Biological Activity and Drug Development Potential

Compounds structurally related to 3-Methoxybenzonitrile have been investigated for their
biological activities, particularly as enzyme inhibitors.

Tyrosinase Inhibition
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Tyrosinase is a copper-containing enzyme that plays a crucial role in melanin biosynthesis.[8]
The inhibition of this enzyme is a key strategy in the development of agents for treating
hyperpigmentation and in cosmetic applications for skin whitening. Anisic acid (p-
methoxybenzoic acid), a structural isomer of a potential hydrolysis product of 3-
methoxybenzonitrile, has been identified as a noncompetitive inhibitor of tyrosinase, with an
IC50 value of 0.60 mM for the oxidation of L-DOPA.

The mechanism of tyrosinase inhibition by phenolic compounds can vary, but it often involves
the chelation of the copper ions within the enzyme's active site.[2] The presence of hydroxyl
and methoxy groups on a benzene ring can influence this inhibitory activity. While direct studies
on 3-methoxybenzonitrile are less common, its structural motifs are present in a variety of
known tyrosinase inhibitors.

The logical relationship for screening potential tyrosinase inhibitors is depicted below.
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Screening Logic for Tyrosinase Inhibitors
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Caption: Logical workflow for identifying tyrosinase inhibitors.

This technical guide provides foundational knowledge on 3-Methoxybenzonitrile for
professionals engaged in chemical synthesis and drug discovery. The data presented facilitates
a deeper understanding of its properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bot Verification [rasayanjournal.co.in]

2. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

3. CN101671245A - Process for preparing 3-methoxypropiophenone - Google Patents
[patents.google.com]

e 4. 3-Methoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]

o 5. researchgate.net [researchgate.net]

e 6. mdpi.com [mdpi.com]

e 7. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid [mdpi.com]

» 8. Synthesis and tyrosinase inhibitory properties of some novel derivatives of kojic acid -
PMC [pmc.ncbi.nim.nih.gov]

e 9. CN104151157A - Preparation method of methoxybenzoic acid - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methoxybenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145857#3-methoxybenzonitrile-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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